2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H17ClN2O5/c1-11(12-3-6-14(24-2)7-4-12)19-17(21)10-25-16-8-5-13(18)9-15(16)20(22)23/h3-9,11H,10H2,1-2H3,(H,19,21)
• InChI Key: SDIVMSVENIHGNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)NC(=O)COC2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C17H17ClN2O5
• Molecular Weight: 364.8 g/mol

Description

2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonist. This compound has been shown to have potential benefits in various fields of scientific research, including sports medicine, cancer research, and metabolic diseases.

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide involves the activation of PPARδ, which is a nuclear receptor that regulates various metabolic pathways. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which results in improved endurance and metabolic function. Additionally, activation of PPARδ has been shown to inhibit the growth of cancer cells and reduce inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide have been extensively studied in animal models and human trials. In animal models, this compound has been shown to improve endurance, increase muscle metabolism, and reduce inflammation. In human trials, this compound has been shown to improve insulin sensitivity, reduce triglyceride levels, and improve lipid metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide in laboratory experiments include its potent and selective activation of PPARδ, its ability to improve endurance and metabolic function, and its potential applications in various fields of scientific research. However, the limitations of using this compound include its potential toxicity and the lack of long-term safety data.

Future Directions

There are several future directions for research on 2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide. These include further studies on its potential applications in sports medicine, cancer research, and metabolic diseases, as well as studies on its safety and toxicity. Additionally, there is a need for the development of more potent and selective PPARδ agonists that have fewer side effects and greater therapeutic potential. Finally, there is a need for studies on the combination of 2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide with other compounds to enhance its therapeutic effects and reduce its toxicity.

Scientific Research Applications

2-(4-chloro-2-nitrophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. In sports medicine, this compound has been shown to enhance endurance and improve muscle metabolism. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In metabolic diseases, it has been shown to improve insulin sensitivity and reduce inflammation.